Cas no 1160574-31-1 (3-Chloro-2,5-dibromobenzonitrile)
3-Chloro-2,5-dibromobenzonitrile is a halogenated benzonitrile derivative with a molecular formula of C₇H₂Br₂ClN. This compound is characterized by its high purity and stability, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of chloro and bromo substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its nitrile group further expands its utility in cyclization and condensation reactions. The compound is typically supplied as a crystalline solid with well-defined melting points, ensuring consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
1160574-31-1 structure
Product Name:3-Chloro-2,5-dibromobenzonitrile
CAS No:1160574-31-1
MF:C7H2Br2ClN
MW:295.35847902298
MDL:MFCD11846068
CID:4574273
Update Time:2025-06-07
3-Chloro-2,5-dibromobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dibromo-3-chlorobenzonitrile
- 3-Chloro-2,5-dibromobenzonitrile
-
- MDL： MFCD11846068
- Inchi： 1S/C7H2Br2ClN/c8-5-1-4(3-11)7(9)6(10)2-5/h1-2H
- InChI Key： XCRQAJPVMUVALD-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC(Br)=CC(Cl)=C1Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
3-Chloro-2,5-dibromobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Oakwood | 037748-5g |
3-Chloro-2,5-dibromobenzonitrile |
1160574-31-1 | 5g |
$1243.00 | 2023-09-16 |
3-Chloro-2,5-dibromobenzonitrile Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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